Cas no 1076-66-0 (Benzene, (1-ethenyl-3-butenyl)-)

• Product Name: Benzene, (1-ethenyl-3-butenyl)-
• CAS No: 1076-66-0
• MF: C₁₂H₁₄
• MW: 158.239563465118
• CID: 1184367
• PubChem ID: 11008198
• Update Time: 2025-04-20

Benzene, (1-ethenyl-3-butenyl)- Chemical and Physical Properties

Names and Identifiers

• Benzene, (1-ethenyl-3-butenyl)-
• hexa-1,5-dien-3-ylbenzene
• 1076-66-0
• DTXSID90451623

• Inchi： 1S/C12H14/c1-3-8-11(4-2)12-9-6-5-7-10-12/h3-7,9-11H,1-2,8H2
• InChI Key： MLOYWDLVXDGQLG-UHFFFAOYSA-N
• SMILES： C(C=C)(CC=C)C1C=CC=CC=1

Computed Properties

• Exact Mass: 158.10962
• Monoisotopic Mass: 158.109550447g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 140
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0
• LogP: 3.53230

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives